Cas no 1326878-94-7 (1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326878-94-7
• MF: C₂₄H₂₂ClN₅O₃
• MW: 463.916183948517
• CID: 5323411
• Update Time: 2025-10-18

1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(1-(3,4-dimethoxyphenyl)ethyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
• STL126785
• 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-pyridin-3-yltriazole-4-carboxamide

• Inchi： 1S/C24H22ClN5O3/c1-15(16-6-11-20(32-2)21(13-16)33-3)27-24(31)22-23(17-5-4-12-26-14-17)30(29-28-22)19-9-7-18(25)8-10-19/h4-15H,1-3H3,(H,27,31)
• InChI Key： IIRUYNVJKATIQQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=NC=CC=2)=C(C(NC(C)C2C=CC(=C(C=2)OC)OC)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 635
• XLogP3: 4
• Topological Polar Surface Area: 91.2

Additional information on 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1326878-94-7)

1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS 1326878-94-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule integrates a 1,2,3-triazole core with a pyridine moiety and substituted phenyl rings, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its unique carboxamide functionality and aromatic stacking capabilities.

The compound's CAS number 1326878-94-7 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its 4-chlorophenyl and 3,4-dimethoxyphenyl groups contribute to lipophilicity, a property often explored in the design of blood-brain barrier-permeable therapeutics. Recent studies highlight its relevance in targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the 1,2,3-triazole-4-carboxamide structure is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), aligning with green chemistry trends that minimize hazardous byproducts. This method's efficiency has made 1326878-94-7 a case study in click chemistry applications, frequently searched in academic platforms like SciFinder and Reaxys.

Thermodynamic studies reveal that the compound's crystalline form exhibits remarkable stability under ambient conditions, addressing common formulation challenges in drug development. Its pyridin-3-yl group enables hydrogen bonding with biological targets, while the dimethoxy substitution pattern influences metabolic stability – a key consideration in ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a trending subject in pharmacokinetic optimization.

Analytical characterization of 1326878-94-7 typically involves HPLC-MS and NMR spectroscopy, techniques frequently queried by quality control specialists. The compound's UV absorption maxima at 268 nm makes it suitable for photophysical studies, connecting to emerging research in fluorescent probes for cellular imaging.

In computational chemistry, molecular docking simulations suggest the 1H-1,2,3-triazole ring participates in π-π stacking with tyrosine residues, explaining its observed affinity for kinase domains. This aligns with current interests in AI-driven drug discovery, where such interactions are modeled to accelerate lead compound identification.

The 4-chlorophenyl substitution has drawn comparisons to clinically used heterocyclic antidepressants, though no therapeutic claims are made for this investigational compound. Patent literature indicates its structural motifs appear in neuroprotective agent candidates, reflecting the pharmaceutical industry's focus on CNS disorders.

Environmental fate studies of 1326878-94-7 show moderate biodegradability, with the carboxamide group undergoing hydrolysis in aqueous systems. This data responds to growing regulatory demands for green pharmaceuticals, a major concern in sustainable chemistry initiatives.

Recent publications utilizing this compound often employ structure-activity relationship (SAR) methodologies to optimize its physicochemical properties. The 3,4-dimethoxyphenethyl side chain in particular has been modified to explore effects on target selectivity, demonstrating the molecule's utility as a medicinal chemistry platform.

Handling protocols emphasize standard laboratory precautions for organic solids, with material safety data sheets recommending protection against dust inhalation. Proper storage conditions (typically 2-8°C under inert atmosphere) maintain the compound's stability, as verified by accelerated stability testing protocols.

The scientific community continues to investigate derivatives of 1-(4-chlorophenyl)-N-[1-(3,4-dimethoxyphenyl)ethyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide, particularly focusing on bioisosteric replacements of its chlorine and methoxy groups. Such modifications represent cutting-edge approaches in fragment-based drug design, currently a high-interest area in pharmaceutical R&D.